Cas no 886495-30-3 ([4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine)

• Product Name: [4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine
• CAS No: 886495-30-3
• MF: C₁₃H₁₂N₄S₂
• MW: 288.391179084778
• CID: 5226536
• Update Time: 2026-03-07

[4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine

• Inchi： 1S/C13H12N4S2/c1-8-11(10-7-18-13(16-10)17-14)19-12(15-8)9-5-3-2-4-6-9/h2-7H,14H2,1H3,(H,16,17)
• InChI Key： FBCDRTGNENGWJM-UHFFFAOYSA-N
• SMILES： N(C1=NC(C2SC(C3=CC=CC=C3)=NC=2C)=CS1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Additional information on [4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine

Comprehensive Overview of [4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine (CAS No. 886495-30-3)

The compound [4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine (CAS No. 886495-30-3) is a specialized organic molecule featuring a unique thiazole-hydrazine hybrid structure. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of dual thiazole rings and a hydrazine moiety offers versatile reactivity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for thiazole derivatives like 886495-30-3 has surged, driven by their role in designing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the phenyl-thiazole core could enhance selectivity toward specific biological targets. Computational studies using AI-driven molecular docking have further highlighted its potential in virtual screening campaigns for novel therapeutics.

The synthesis of [4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine typically involves multi-step organic reactions, including cyclization and condensation processes. Its CAS registry number (886495-30-3) ensures precise identification in chemical databases, facilitating collaboration across academic and industrial labs. Analytical techniques such as HPLC and NMR spectroscopy are critical for purity validation, a key concern for researchers optimizing high-yield synthetic routes.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry. Innovations in green solvents and catalytic methods are being explored to reduce the environmental footprint of its production. Additionally, its ligand properties make it relevant in coordination chemistry, with potential applications in catalysis and sensor development.

Frequently asked questions about CAS No. 886495-30-3 include its solubility profile, stability under various pH conditions, and commercial availability. These queries reflect the practical challenges faced by chemists working with thiazole-based compounds. Recent publications have also investigated its photophysical properties, suggesting utility in optoelectronic materials, a hot topic in materials science.

In summary, [4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]hydrazine represents a multifaceted compound with broad interdisciplinary relevance. Its CAS No. 886495-30-3 serves as a gateway to a wealth of research data, while its structural features continue to inspire innovations across drug discovery, green chemistry, and advanced materials.